Cas no 2680895-47-8 (benzyl N-(2-{3-iodobicyclo1.1.1pentan-1-yl}ethyl)carbamate)

• Product Name: benzyl N-(2-{3-iodobicyclo1.1.1pentan-1-yl}ethyl)carbamate
• CAS No: 2680895-47-8
• MF: C₁₅H₁₈INO₂
• MW: 371.213396549225
• CID: 5628074
• PubChem ID: 165928395
• Update Time: 2025-05-22

benzyl N-(2-{3-iodobicyclo1.1.1pentan-1-yl}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethyl)carbamate
• EN300-28300921
• 2680895-47-8
• benzyl N-(2-{3-iodobicyclo1.1.1pentan-1-yl}ethyl)carbamate

• Inchi： 1S/C15H18INO2/c16-15-9-14(10-15,11-15)6-7-17-13(18)19-8-12-4-2-1-3-5-12/h1-5H,6-11H2,(H,17,18)
• InChI Key： XUDBIXPNBLIDPN-UHFFFAOYSA-N
• SMILES： IC12CC(CCNC(=O)OCC3C=CC=CC=3)(C1)C2

Computed Properties

• Exact Mass: 371.03823g/mol
• Monoisotopic Mass: 371.03823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(2-{3-iodobicyclo1.1.1pentan-1-yl}ethyl)carbamate

Comprehensive Overview of Benzyl N-(2-{3-Iodobicyclo[1.1.1]pentan-1-yl}ethyl)carbamate (CAS No. 2680895-47-8)

The compound benzyl N-(2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethyl)carbamate (CAS No. 2680895-47-8) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This molecule belongs to the class of bicyclo[1.1.1]pentane derivatives, which are increasingly being explored for their ability to serve as bioisosteres for aromatic rings and other rigid scaffolds. The presence of an iodine atom at the 3-position of the bicyclo[1.1.1]pentane core further enhances its utility in cross-coupling reactions, making it a valuable intermediate in synthetic chemistry.

One of the most intriguing aspects of benzyl N-(2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethyl)carbamate is its potential role in drug discovery. Researchers are actively investigating this compound as a building block for the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and oncology. The bicyclo[1.1.1]pentane moiety is known to impart improved metabolic stability and pharmacokinetic properties to drug candidates, which aligns with the growing demand for more effective and safer medications. Additionally, the carbamate functional group in this molecule offers opportunities for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.

In the context of material science, benzyl N-(2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethyl)carbamate has shown promise as a precursor for advanced polymers and coatings. The rigid bicyclo[1.1.1]pentane structure can contribute to enhanced mechanical properties and thermal stability in polymeric materials. This is particularly relevant given the current focus on sustainable and high-performance materials in industries such as aerospace, automotive, and electronics. The iodine substituent also provides a handle for further functionalization through metal-catalyzed reactions, offering a versatile platform for material design.

The synthesis of benzyl N-(2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethyl)carbamate typically involves multi-step organic transformations, starting from readily available precursors. Key steps often include the construction of the bicyclo[1.1.1]pentane core, followed by iodination and subsequent introduction of the ethylcarbamate side chain. Recent advancements in flow chemistry and photochemical methods have streamlined the production of such complex molecules, addressing the need for scalable and cost-effective synthetic routes. These innovations are crucial for meeting the growing demand for bicyclo[1.1.1]pentane-based compounds in both academic and industrial settings.

From an analytical perspective, characterizing benzyl N-(2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethyl)carbamate requires sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are essential for confirming the structure and purity of the compound, which is critical for its intended applications. The unique spectral signatures of the bicyclo[1.1.1]pentane framework, particularly in proton and carbon NMR, serve as valuable diagnostic tools for researchers working with this class of compounds.

Looking ahead, the future of benzyl N-(2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethyl)carbamate appears bright, with ongoing research exploring its potential in emerging fields such as chemical biology and medicinal chemistry. The compound's ability to serve as a versatile scaffold for drug design, coupled with its favorable physicochemical properties, positions it as a key player in the development of next-generation therapeutics. As the scientific community continues to uncover new applications for bicyclo[1.1.1]pentane derivatives, compounds like benzyl N-(2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethyl)carbamate will undoubtedly play a pivotal role in shaping the future of molecular innovation.